molecular formula C16H12N2O5S4 B4609510 5-METHYL-1,3-BIS(THIOPHENE-2-SULFONYL)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE

5-METHYL-1,3-BIS(THIOPHENE-2-SULFONYL)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE

Cat. No.: B4609510
M. Wt: 440.5 g/mol
InChI Key: NYENHHDIHNVKEQ-UHFFFAOYSA-N
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Description

5-Methyl-1,3-bis(thiophene-2-sulfonyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is a heterocyclic compound featuring a benzodiazolone core substituted with methyl and dual thiophene-sulfonyl groups.

The compound’s synthesis likely involves multi-step reactions, including sulfonylation of the benzodiazolone precursor with thiophene sulfonyl chlorides, followed by purification via crystallization or chromatography. X-ray crystallography (employing SHELX-based refinement) would be critical for confirming its stereochemistry and intermolecular interactions .

Properties

IUPAC Name

5-methyl-1,3-bis(thiophen-2-ylsulfonyl)benzimidazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N2O5S4/c1-11-6-7-12-13(10-11)18(27(22,23)15-5-3-9-25-15)16(19)17(12)26(20,21)14-4-2-8-24-14/h2-10H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYENHHDIHNVKEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N(C(=O)N2S(=O)(=O)C3=CC=CS3)S(=O)(=O)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12N2O5S4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Property Target Compound Compound 7a Compound 7b
Core Structure Benzodiazolone + thiophene sulfonyl Pyrazole + thiophene cyanide Pyrazole + thiophene carboxylate
Molecular Weight ~450 g/mol (estimated) 292 g/mol 336 g/mol
Solubility Low (hydrophobic benzodiazolone) Moderate (polar cyanide) High (ester group)
Biological Activity Hypothesized enzyme inhibition Antimicrobial Anticancer (in vitro)

Thiadiazole-Thione Derivatives

The thiadiazole-thione compound 5,5'-(methylenebis(sulfanediyl))bis(3-phenyl-1,3,4-thiadiazole-2(3H)-thione) shares sulfur-rich motifs with the target molecule but replaces the benzodiazolone with a thiadiazole-thione system .

  • Key differences :
    • The thiadiazole-thione core provides stronger π-π stacking but lower metabolic stability.
    • The methylene bis(sulfanediyl) bridge in the analog introduces conformational rigidity absent in the target compound.

Research Findings and Implications

  • Synthetic Challenges : The target compound’s synthesis likely requires stringent control of sulfonylation conditions to avoid over-substitution, a challenge less prominent in simpler thiophene derivatives like 7a/7b .
  • Biological Potential: While benzodiazolones are known for CNS activity, the addition of thiophene sulfonyl groups may redirect selectivity toward peripheral targets, such as cyclooxygenase-2 (COX-2) or carbonic anhydrases.
  • Crystallographic Relevance : SHELX refinement (e.g., SHELXL/SHELXS) would be indispensable for resolving the compound’s conformational details, given the steric clash between methyl and sulfonyl groups .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-METHYL-1,3-BIS(THIOPHENE-2-SULFONYL)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE
Reactant of Route 2
5-METHYL-1,3-BIS(THIOPHENE-2-SULFONYL)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE

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